Cas no 800401-54-1 (6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid)

6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid structure

800401-54-1 structure

Product Name:6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid

CAS No:800401-54-1

MF:C₈H₅ClN₂O₂

MW:196.590500593185

MDL:MFCD09878691

CID:712750

PubChem ID:37818974

Update Time:2024-10-27

6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid
- 1H-Pyrrolo[3,2-c]pyridine-2-carboxylicacid, 6-chloro-
- 6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid (ACI)
- 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 6-chloro-
- J-518502
- 6-chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylicacid
- SCHEMBL1824752
- A839815
- FT-0649600
- CS-B1081
- 6-CHLORO-5-AZAINDOLE-2-CARBOXYLIC ACID
- DTXSID40653337
- MFCD09878691
- EF-0722
- PB25228
- 800401-54-1
- AKOS006310155
- IZFVERBPAPUYEK-UHFFFAOYSA-N
- SY031870
- 1H-6-chloro-pyrrolo[3,2-c]pyridine-2-carboxylic acid
- DB-075640
- MDL： MFCD09878691
- Inchi： 1S/C8H5ClN2O2/c9-7-2-5-4(3-10-7)1-6(11-5)8(12)13/h1-3,11H,(H,12,13)
- InChI Key： IZFVERBPAPUYEK-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=CN=C(C=2)Cl)C=1)O

Computed Properties

Exact Mass: 196.00400
Monoisotopic Mass: 196.004
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66A^2
XLogP3: 1.8

Experimental Properties

Density: 1.644
Boiling Point: 500.8℃ at 760 mmHg
Flash Point: 236.255°C
Refractive Index: 1.744
PSA: 65.98000
LogP: 1.91450

6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid Security Information

HazardClass：IRRITANT

6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid Pricemore >>

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6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid Production Method

Production Method 1

800402-12-4

127-17-3

800401-54-1

Reaction Conditions

1.1 Reagents: Dabco Catalysts: Palladium diacetate Solvents: Dimethylformamide ; 110 °C

Reference

Discovery and optimization of indoles and 7-azaindoles as Rho kinase (ROCK) inhibitors (part-I)

Chowdhury, Sarwat; Sessions, E. Hampton; Pocas, Jennifer R.; Grant, Wayne; Schroeter, Thomas; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(23), 7107-7112

6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid Raw materials

6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid Preparation Products

6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid (800401-54-1)

6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:800401-54-1)6-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid

Order Number:A839815

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:47

Price ($):392.0

Email:sales@amadischem.com

Product Official Link

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